Cas no 1805180-05-5 (2-Bromomethyl-5-chloro-4-methylpyridine)

• Product Name: 2-Bromomethyl-5-chloro-4-methylpyridine
• CAS No: 1805180-05-5
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4901319
• Update Time: 2025-05-20

2-Bromomethyl-5-chloro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-chloro-4-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-2-6(3-8)10-4-7(5)9/h2,4H,3H2,1H3
• InChI Key： RJKWTGSZLJZGJT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5-chloro-4-methylpyridine

Comprehensive Overview of 2-Bromomethyl-5-chloro-4-methylpyridine (CAS 1805180-05-5): Properties, Applications, and Industry Insights

The chemical compound 2-Bromomethyl-5-chloro-4-methylpyridine (CAS 1805180-05-5) is a specialized heterocyclic building block widely utilized in pharmaceutical and agrochemical research. With its unique bromomethyl and chloro functional groups, this pyridine derivative serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C₇H₇BrClN, offers versatile reactivity, making it a focal point for medicinal chemistry and catalyst design.

Recent trends in drug discovery highlight the growing demand for halogenated pyridines, particularly those like 2-Bromomethyl-5-chloro-4-methylpyridine. Researchers prioritize such compounds due to their role in constructing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies. The compound’s CAS 1805180-05-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance.

From a synthetic perspective, 2-Bromomethyl-5-chloro-4-methylpyridine enables C-C coupling reactions and nucleophilic substitutions. Its bromomethyl group facilitates further derivatization, while the chloro substituent enhances electronic modulation in final products. This dual functionality addresses key challenges in small-molecule optimization, a topic dominating forums such as LinkedIn’s Pharma R&D groups.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds. 2-Bromomethyl-5-chloro-4-methylpyridine is often discussed in the context of green chemistry alternatives, with researchers exploring solvent-free reactions or biocatalysis to minimize waste. These discussions resonate with ESG (Environmental, Social, and Governance) metrics now prioritized by investors.

Supply chain dynamics also influence the accessibility of CAS 1805180-05-5. As pharmaceutical companies diversify suppliers post-pandemic, quality benchmarks for high-purity intermediates like this pyridine derivative have intensified. Analytical techniques such as HPLC and GC-MS are routinely employed to verify purity, ensuring compliance with ICH guidelines.

In agrochemical applications, 2-Bromomethyl-5-chloro-4-methylpyridine contributes to the development of crop protection agents. Its structural motifs appear in prototypes targeting fungal resistance, a pressing concern given climate change-induced pathogen shifts. Patent filings from 2020–2023 reveal a 12% annual growth in related innovations.

Future prospects for this compound include potential roles in PET radiopharmaceuticals and metal-organic frameworks (MOFs). Its bromine atom allows for isotopic labeling, while the pyridine core supports coordination chemistry. Such multidisciplinary applications position CAS 1805180-05-5 as a compound of enduring scientific interest.